Cas no 2227832-58-6 ((3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
• CAS No: 2227832-58-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 6568176
• PubChem ID: 165630909
• Update Time: 2025-05-19

(3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
• (3R)-3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid
• EN300-1941679
• 2227832-58-6

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)5-1-2-6(13-4-5)7(14)3-8(15)16/h1-2,4,7,14H,3H2,(H,15,16)/t7-/m1/s1
• InChI Key： GGKSSPQUZCPVQK-SSDOTTSWSA-N
• SMILES： FC(C1=CN=C(C=C1)[C@@H](CC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid

Introduction to (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic Acid (CAS No. 2227832-58-6)

The compound (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid, identified by its CAS number 2227832-58-6, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and therapeutic applications. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and a hydroxyl functional group, contribute to its distinct chemical properties and biological interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid has emerged as a promising candidate in this regard, thanks to its ability to interact with specific targets in the body. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that pyridine derivatives can influence neurotransmitter systems, which are critical for maintaining cognitive function and mood regulation. The hydroxyl group in the molecule also plays a crucial role in its interactions with biological targets, potentially allowing for the development of drugs that can modulate these pathways more effectively.

Recent research has focused on understanding the pharmacological properties of this compound. In vitro studies have demonstrated that (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid exhibits inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. These findings suggest that the compound could be a valuable lead for developing new therapeutic agents targeting conditions such as arthritis and neuropathic pain.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product is suitable for further pharmacological testing. The use of chiral catalysts has been particularly important in obtaining the desired stereochemical configuration, which is critical for biological activity.

Another area of interest is the potential application of this compound in oncology research. Preliminary studies have indicated that pyridine derivatives can interfere with cancer cell proliferation by inhibiting key signaling pathways. The unique combination of functional groups in (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid makes it a promising candidate for further investigation as an anti-cancer agent.

The safety profile of this compound is also an important consideration. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant concentrations, suggesting that it could be developed into a safe and effective therapeutic agent. However, further studies are needed to fully understand its long-term safety and potential side effects.

The development of new drugs is often a lengthy and complex process, requiring extensive research and testing before reaching clinical use. Nevertheless, the promising properties of (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid offer hope that it could one day contribute to the treatment of various diseases. As research continues, more information about its potential applications and mechanisms of action will become available.

In conclusion, the compound (3R)-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid represents an exciting advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers investigating new treatments for neurological disorders, inflammation, pain, and cancer. With continued research and development, this compound has the potential to make significant contributions to medicine.